molecular formula C19H18N4O4S B2833298 N1-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide CAS No. 1207054-25-8

N1-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide

Cat. No. B2833298
CAS RN: 1207054-25-8
M. Wt: 398.44
InChI Key: IBFNCNXIMZYBOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound contains several interesting functional groups. It has a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom . It also contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms. Additionally, it has an oxalamide group, which is a type of amide, and a methylthio group attached to a phenyl ring.


Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Furan rings can be formed through several methods, including the Paal-Knorr Furan Synthesis . Pyridazine rings can be synthesized through methods such as the Japp-Klingemann reaction. The oxalamide group could potentially be introduced through amide bond formation reactions.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research by Aniskova, Grinev, and Yegorova (2017) outlines the synthesis of biologically active compounds containing pyrimidine and pyridazine structural fragments, utilizing arylmethylidene derivatives of furan-2(3H)-ones. This work underscores the significance of furan derivatives as building blocks in the creation of heterocyclic compounds, which could be analogous to the applications of the specified compound in synthesizing varied heterocyclic structures (Aniskova, Grinev, & Yegorova, 2017).

Structural Analysis Techniques

Pollesello and Nore (2003) conducted a comprehensive structure analysis of a complex molecule involving cyclocondensation and featuring clusters of protonated and unprotonated nitrogens. While not the exact compound , the methodologies utilized, including pulsed-field-gradient heteronuclear NMR, could be relevant for the structural elucidation of complex molecules such as the one described, providing insights into their chemical behavior and potential applications (Pollesello & Nore, 2003).

Heterocyclic Systems and Biological Activities

The work by Abou-Elmagd, El-ziaty, and Abdalha (2015) and Sokmen et al. (2014) on the synthesis of heterocyclic systems bearing indolyl and furan moieties and their subsequent evaluation for antimicrobial activities illustrates the potential biological relevance of complex heterocycles. Although not directly related to the specified compound, these studies highlight the broad spectrum of scientific applications possible with heterocyclic compounds, including antimicrobial and antiurease activities, which could suggest areas of interest for further investigation of the target compound's capabilities (Abou-Elmagd, El-ziaty, & Abdalha, 2015); (Sokmen et al., 2014).

properties

IUPAC Name

N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-N'-(2-methylsulfanylphenyl)oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N4O4S/c1-28-16-7-3-2-5-14(16)21-19(26)18(25)20-10-11-23-17(24)9-8-13(22-23)15-6-4-12-27-15/h2-9,12H,10-11H2,1H3,(H,20,25)(H,21,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IBFNCNXIMZYBOI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=CC=CC=C1NC(=O)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N1-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.